1-(1-ethyl-1H-indol-3-yl)-3-(2-(methylthio)phenyl)urea

• IUPAC Name: 1-(1-ethylindol-3-yl)-3-(2-methylsulfanylphenyl)urea
• InChI: InChI=1S/C18H19N3OS/c1-3-21-12-15(13-8-4-6-10-16(13)21)20-18(22)19-14-9-5-7-11-17(14)23-2/h4-12H,3H2,1-2H3,(H2,19,20,22)
• InChI Key: CCDNJTCWSBJRSE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)NC(=O)NC3=CC=CC=C3SC
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol
• CAS No.: 899990-93-3

Description

1-(1-ethyl-1H-indol-3-yl)-3-(2-(methylthio)phenyl)urea is a useful research compound. Its molecular formula is C18H19N3OS and its molecular weight is 325.43. The purity is usually 95%.
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Scientific Research Applications

Ethyl Carbamate in Foods and Beverages

Ethyl carbamate, a urea derivative, occurs at low levels in many fermented foods and beverages and has been classified as "probably carcinogenic to humans" by the International Agency for Research on Cancer (IARC). Research has explored its formation mechanisms and methods to reduce its levels in food and beverages, emphasizing the need for careful monitoring and control of ethyl carbamate due to its genotoxic and carcinogenic properties (Weber & Sharypov, 2009).

Urease Inhibitors for Medical Applications

Urease inhibitors have potential medical applications in treating gastric and urinary tract infections caused by Helicobacter pylori and Proteus species, respectively. Research on various classes of urease inhibitors, including hydroxamic acids and phosphoramidates, highlights the ongoing search for effective treatments with fewer side effects than current options (Kosikowska & Berlicki, 2011).

Urea Biosensors for Health and Environmental Monitoring

Urea biosensors have been developed to detect and quantify urea concentration, important in diagnosing and monitoring various health conditions and environmental assessments. Advances in biosensor technology, including the use of nanoparticles and conducting polymers, have improved the sensitivity and specificity of urea detection (Botewad et al., 2021).

Urea as a Hydrogen Carrier for Energy Supply

Urea has been evaluated as a hydrogen carrier for fuel cells, offering a non-toxic, stable, and easily transportable option for sustainable energy supply. Research suggests urea's potential for rapid implementation in energy applications due to its abundant production and existing infrastructure (Rollinson et al., 2011).